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Compound of Interest

Compound Name: CC260

Cat. No.: B10829432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides detailed protocols for the dissolution and storage of the small molecule

inhibitor, CC260. Adherence to these guidelines is crucial for maintaining the compound's

integrity, ensuring experimental reproducibility, and maximizing its shelf-life. The following

procedures are based on standard laboratory practices for handling powdered, non-sterile

research compounds.

Physicochemical Properties of CC260
A summary of the known physicochemical properties of CC260 is presented in the table below.

This information is essential for accurate preparation of stock solutions and for understanding

the compound's behavior in various experimental settings.
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Property Value Notes

Molecular Weight Data Not Available

Refer to the Certificate of

Analysis (CoA) for the specific

lot number.

Appearance Off-white to pale yellow solid
The compound is supplied as

a lyophilized powder.

Purity >98% (by HPLC)

Purity may vary slightly

between lots. Refer to the CoA

for precise data.

Solubility Soluble in DMSO (>25 mg/mL)

Insoluble in aqueous buffers.

For cell-based assays, the final

DMSO concentration should

be kept low (typically <0.5%) to

avoid cytotoxicity.

Storage (Solid)
-20°C, desiccated, protected

from light

Proper storage is critical to

prevent degradation. The vial

should be warmed to room

temperature before opening to

minimize moisture

condensation.[1]

Storage (Solution) -20°C or -80°C in aliquots

Stock solutions in DMSO are

stable for several months when

stored at low temperatures.

Avoid repeated freeze-thaw

cycles to maintain compound

integrity.[1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CC260 in Dimethyl

Sulfoxide (DMSO). This high-concentration stock is suitable for long-term storage and for

dilution into aqueous buffers or cell culture media for subsequent experiments.
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Materials:

CC260 powder

Anhydrous, sterile-filtered DMSO

Sterile, conical-bottom polypropylene or glass vials

Calibrated micropipettes and sterile, low-retention tips

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate CC260 to Room Temperature: Before opening, allow the vial of CC260 powder to

warm to room temperature for at least 15-20 minutes.[1] This prevents the condensation of

atmospheric moisture, which can degrade the compound.[1]

Calculate Required DMSO Volume: Determine the volume of DMSO needed to achieve a 10

mM concentration. The calculation is based on the molecular weight of CC260, which should

be obtained from the Certificate of Analysis for the specific lot.

Formula: Volume of DMSO (µL) = (Mass of CC260 (mg) / Molecular Weight of CC260 (

g/mol )) * 100,000

Dissolve CC260: Carefully add the calculated volume of anhydrous, sterile-filtered DMSO to

the vial containing the CC260 powder.

Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes until

the powder is completely dissolved. If necessary, sonicate the vial in a water bath for 5-10

minutes to aid dissolution.[1] Visually inspect the solution to ensure there are no visible

particles.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, aliquot the 10 mM stock solution

into smaller, single-use volumes in sterile, tightly sealed vials.[1] The aliquot volume will

depend on the typical experimental requirements.
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Storage: Store the aliquots at -20°C or -80°C, protected from light.[1] When stored properly,

the DMSO stock solution should be stable for at least 6 months.

Preparation of Working Solutions for Cell-Based Assays
This protocol outlines the dilution of the 10 mM DMSO stock solution to prepare working

concentrations for use in cell culture experiments. It is critical to minimize the final DMSO

concentration to prevent cellular toxicity.

Materials:

10 mM CC260 stock solution in DMSO

Sterile cell culture medium or appropriate aqueous buffer (e.g., PBS)

Sterile, low-retention microcentrifuge tubes or plates

Calibrated micropipettes and sterile, low-retention tips

Procedure:

Thaw Stock Solution: Remove one aliquot of the 10 mM CC260 stock solution from the

freezer and thaw it at room temperature.

Serial Dilution: Perform a serial dilution of the stock solution in cell culture medium or buffer

to achieve the desired final concentrations. It is recommended to perform an intermediate

dilution step to ensure accuracy.

Example for a 10 µM final concentration:

1. Prepare an intermediate dilution by adding 2 µL of the 10 mM stock solution to 198 µL of

cell culture medium. This results in a 100 µM solution.

2. Add the appropriate volume of the 100 µM solution to the final cell culture volume to

achieve a 10 µM concentration.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

wells is below 0.5% (v/v) to avoid solvent-induced cytotoxicity. A vehicle control (medium with
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the same final concentration of DMSO) should always be included in the experiment.

Immediate Use: Use the freshly prepared working solutions immediately. Do not store

aqueous dilutions of CC260.

Safety and Handling
Handle CC260 in accordance with standard laboratory safety procedures. Wear appropriate

personal protective equipment (PPE), including a lab coat, safety glasses, and gloves.[2][3] In

case of contact with skin or eyes, rinse immediately with plenty of water.[4] For detailed safety

information, refer to the Safety Data Sheet (SDS).

Visual Protocols and Workflows
Workflow for CC260 Stock Solution Preparation and
Storage
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Workflow for CC260 Stock Solution Preparation

Preparation

Storage

Start: Obtain CC260 Powder

Equilibrate Vial to Room Temperature

Calculate DMSO Volume

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Vials

Store at -20°C or -80°C

End: Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing and storing CC260 stock solutions.
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Decision Tree for CC260 Dilution in Cell-Based Assays

Decision Tree for CC260 Working Solution Preparation

Start: Need CC260 Working Solution

Thaw 10 mM Stock Aliquot

Prepare Intermediate Dilution in Medium/Buffer

Add Intermediate Dilution to Final Assay Volume

Final DMSO Concentration < 0.5%?

Proceed with Experiment

Yes

Adjust Dilution Scheme

No

Click to download full resolution via product page

Caption: Decision-making process for diluting CC260 for cellular assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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